5-(Pyrrolidine-1-sulfonyl)-1,3-dihydro-indol-2-one

• Molecular Formula: C12H14N2O3S
• Molecular Weight: 266.32 g/mol
• IUPAC Name: 5-pyrrolidin-1-ylsulfonyl-1,3-dihydroindol-2-one
• InChI: InChI=1S/C12H14N2O3S/c15-12-8-9-7-10(3-4-11(9)13-12)18(16,17)14-5-1-2-6-14/h3-4,7H,1-2,5-6,8H2,(H,13,15)
• InChI Key: ABLAMURTLRZNQR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC3=C(C=C2)NC(=O)C3

Description

5-(Pyrrolidine-1-sulfonyl)-1,3-dihydro-indol-2-one is a useful research compound. Its molecular formula is C12H14N2O3S and its molecular weight is 266.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 5-chlorosulfonyl-2-oxindole (1.62 g, 7 mmol), pyrrolidine (0.701 mL, 8.4 mmol) and pyridine (1 mL) in dichloromethane (20 mL) was stirred at room temperature for 4 hours. The reaction mixture was diluted with ethyl acetate (300 mL) and made acidic with 1N hydrochloric acid (16 mL). The organic layer was then washed with sodium bicarbonate and brine, dried and concentrated. The residue was washed with ethanol (3 mL). It was then purified by chromatography on silica gel eluting with methanol:dichloromethane 1:9 to give 0.432 g (27%)-5-(pyrrolidine-1-sulfonyl)-1,3-dihydro-indol-2-one.